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Compound of Interest

Compound Name: UMM-766

Cat. No.: B8545543 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for handling the

investigational compound UMM-766. UMM-766 is a nucleoside analog with antiviral properties,

currently intended for laboratory research use only.[1] No specific Safety Data Sheet (SDS) for

UMM-766 is publicly available at this time. Therefore, the following recommendations are

based on the general safety profiles of nucleoside analogs as a chemical class. All personnel

must supplement this guidance with their institution's specific safety protocols and a thorough

risk assessment before beginning any work.

Personal Protective Equipment (PPE)
Due to the potential hazards associated with nucleoside analogs, including potential

cytotoxicity and effects on DNA replication, a stringent PPE protocol is mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8545543?utm_src=pdf-interest
https://www.benchchem.com/product/b8545543?utm_src=pdf-body
https://www.benchchem.com/product/b8545543?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32574688/
https://www.benchchem.com/product/b8545543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8545543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Hand Protection

Double-gloving with nitrile gloves is required.

Change gloves immediately upon

contamination.

Eye Protection

ANSI Z87.1-compliant safety glasses with side

shields or chemical splash goggles are

mandatory.

Body Protection

A fully buttoned lab coat is required. For

procedures with a higher risk of splashes or

aerosol generation, a chemically resistant apron

or gown should be worn over the lab coat.

Respiratory Protection

For handling the solid compound or when

aerosolization is possible (e.g., during vortexing

or sonicating), a NIOSH-approved N95 or

higher-rated respirator is required.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling UMM-766 in a laboratory setting.

2.1. Preparation and Weighing of Solid Compound:

Designated Area: All handling of solid UMM-766 must be conducted within a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.

Decontamination: Before and after handling, decontaminate the work surface with a suitable

cleaning agent (e.g., 70% ethanol), followed by a neutralizing agent if recommended for

similar compounds.

Weighing: Use a dedicated set of spatulas and weighing boats. Tare the analytical balance

with the weighing boat before adding the compound.

Aliquotting: Carefully transfer the desired amount of UMM-766 to a pre-labeled, sealable

container. Avoid creating dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8545543?utm_src=pdf-body
https://www.benchchem.com/product/b8545543?utm_src=pdf-body
https://www.benchchem.com/product/b8545543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8545543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces within

the hood.

2.2. Solubilization:

Solvent: UMM-766 is reported to be soluble in DMSO at 10 mM.[1]

Procedure: In the chemical fume hood, add the appropriate volume of anhydrous DMSO to

the vial containing the weighed UMM-766.

Mixing: Cap the vial securely and mix by gentle vortexing or sonication until the compound is

fully dissolved. Avoid vigorous shaking to prevent aerosol formation.

Storage of Solution: Store the stock solution at -20°C or -80°C in a tightly sealed, clearly

labeled vial.[1]

Disposal Plan
Proper disposal of UMM-766 and associated waste is critical to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Solid UMM-766

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow your

institution's and local regulations for chemical

waste disposal.

Contaminated Labware (Gloves, Tips, etc.)

All disposable materials that have come into

contact with UMM-766 (solid or solution) must

be collected in a dedicated, sealed hazardous

waste bag within the fume hood. This includes

gloves, pipette tips, weighing boats, and any

absorbent paper.

Liquid Waste (DMSO solution)

Collect all liquid waste containing UMM-766 in a

designated, sealed, and clearly labeled

hazardous waste container. Do not mix with

other solvent waste unless permitted by your

institution's hazardous waste management plan.

Decontamination of Non-disposable Equipment

Decontaminate non-disposable equipment (e.g.,

spatulas, glassware) by thoroughly rinsing with

a suitable solvent (e.g., ethanol) to remove any

residual UMM-766. Collect the rinse as

hazardous liquid waste. Subsequently, wash

with an appropriate laboratory detergent and

rinse with purified water.

Experimental Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of UMM-766.
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UMM-766 Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of UMM-766.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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